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Compound of Interest

Compound Name: 6,8-Dimethoxyquinoline

CAS No.: 111454-91-2

Cat. No.: B1356820

Get Quote

The Structure and Properties of 6,8-Dimethoxyquinoline: An In-Depth Technical Guide

Executive Summary
6,8-Dimethoxyquinoline represents a specialized scaffold in heterocyclic chemistry,

distinguished by its electron-rich quinoline core. Unlike the more common monosubstituted

quinolines, the 6,8-dimethoxy motif introduces a unique electronic push-pull system that

significantly alters the molecule's basicity, coordination ability, and metabolic stability. This

compound serves as a critical intermediate in the synthesis of aminoquinoline antimalarials

(analogous to Primaquine), c-Met kinase inhibitors for oncology, and as a bidentate ligand in

organometallic catalysis.

This guide provides a rigorous technical analysis of its molecular architecture, validated

synthetic protocols, and physicochemical properties, designed to support researchers in

medicinal chemistry and materials science.

Molecular Architecture & Physicochemical Profile[1]
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The physicochemical behavior of 6,8-dimethoxyquinoline is governed by the dual methoxy

substituents, which act as strong electron-donating groups (EDGs).

Structural Specifications
Property Specification

IUPAC Name 6,8-Dimethoxyquinoline

Molecular Formula C₁₁H₁₁NO₂

Molecular Weight 189.21 g/mol

SMILES COc1cc(OC)c2ncccc2c1

Topological Polar Surface Area ~30-35 Å²

LogP (Predicted) 2.1 – 2.4 (Lipophilic)

H-Bond Acceptors 3 (N1, O6, O8)

Electronic Effects & Reactivity
Basicity: The methoxy group at the C8 position exerts a steric influence on the ring nitrogen

(N1), potentially reducing coordination strength compared to unsubstituted quinoline, while

simultaneously increasing electron density via resonance.

Electrophilic Substitution: The C5 and C7 positions are highly activated due to the ortho/para

directing effects of the methoxy groups at C6 and C8. This makes the scaffold prone to

nitration or halogenation at C5.

Nucleophilic Attack: The pyridine ring (N1–C4) remains electron-deficient, facilitating

nucleophilic substitution at C2 and C4, particularly if activated by N-oxidation.

Synthetic Pathways & Optimization
Two primary routes are established for the synthesis of 6,8-dimethoxyquinoline: the classical

Skraup Cyclization (for bulk synthesis) and the Transition-Metal Catalyzed Alkoxylation (for

high-purity derivatives).[1]
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Protocol A: Modified Skraup Cyclization (The
"Workhorse" Route)
Rationale: This method utilizes the regioselectivity of the Skraup reaction. Starting with 2,4-

dimethoxyaniline, the cyclization is directed to the vacant position ortho to the amine (C6 of the

aniline), which corresponds to the C5 position of the forming quinoline ring? Correction: The

closure occurs at the free ortho position.

Reactant: 2,4-Dimethoxyaniline.[1][2][3]

Substituent Mapping:

The 2-OMe group (ortho to NH₂) becomes the 8-OMe group in quinoline.[1]

The 4-OMe group (para to NH₂) becomes the 6-OMe group in quinoline.[1]

Result: 6,8-Dimethoxyquinoline.[4][5][6][7]

Step-by-Step Protocol:

Reagent Prep: In a 500 mL round-bottom flask, mix 2,4-dimethoxyaniline (0.1 mol), glycerol

(0.3 mol), and sodium 3-nitrobenzenesulfonate (0.05 mol) as the oxidant (safer than As₂O₅).

Acid Addition: Cautiously add sulfuric acid (70%) (50 mL) dropwise with stirring. The reaction

is highly exothermic.

Reflux: Heat the mixture to 140°C for 4 hours. Monitor the disappearance of aniline via TLC

(EtOAc:Hexane 1:1).

Workup: Cool to room temperature. Pour onto crushed ice (500 g). Basify to pH 10 with

NH₄OH.

Extraction: Extract with Dichloromethane (DCM) (3 x 100 mL). Wash organic layer with brine,

dry over Na₂SO₄.

Purification: Recrystallize from ethanol or purify via flash chromatography (SiO₂, 0-5% MeOH

in DCM).
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Protocol B: Cu-Catalyzed Methoxylation (The
"Precision" Route)
Rationale: Ideal for late-stage functionalization or when starting from halogenated precursors

like 6,8-dibromoquinoline.[1]

Substrate: 6,8-Dibromoquinoline.

Conditions: React with NaOMe (4 equiv) and CuI (10 mol%) in DMF at 120°C.

Outcome: Yields 6,8-dimethoxyquinoline with high regiocontrol, avoiding the tar formation

typical of Skraup reactions.

Visualization of Synthesis Logic
The following diagram illustrates the regiochemical logic of the Skraup synthesis, confirming

the 6,8-substitution pattern.
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Figure 1: Regioselective synthesis pathway from 2,4-dimethoxyaniline to 6,8-
dimethoxyquinoline via Skraup cyclization.

Structural Characterization Standards
Researchers must validate the structure using NMR. The symmetry (or lack thereof) is the key

indicator.

Expected ¹H NMR Data (400 MHz, CDCl₃):

Aromatic Region (Quinoline Core):
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H2: ~8.7 ppm (dd, J = 4.2, 1.6 Hz). Most deshielded due to adjacent Nitrogen.

H4: ~8.0 ppm (dd).

H3: ~7.3 ppm (dd).

H5 & H7: The benzene ring protons.[8] H5 appears as a doublet (~6.7-7.0 ppm) with meta-

coupling (J ~ 2.5 Hz) to H7.[1] H7 appears similarly, often slightly more shielded due to

being flanked by two methoxy groups (though position 8-OMe affects it differently than 6-

OMe).[1]

Aliphatic Region:

6-OMe: Singlet, ~3.92 ppm (3H).[9]

8-OMe: Singlet, ~4.05 ppm (3H). (Distinct shifts due to different electronic environments).

QC Criteria:

Purity: >98% by HPLC (254 nm).

Identity: Mass Spec (ESI+) should show [M+H]⁺ peak at m/z 190.2.

Biological & Pharmaceutical Applications
Pharmacophore Potential
The 6,8-dimethoxyquinoline core is a bioisostere for the quinolone antibiotics and a precursor

to 8-aminoquinolines.[1]

Antimalarial Activity: The 8-methoxy group is crucial for the activity of Primaquine.[1]

Modifying this to a 6,8-dimethoxy system alters metabolic clearance rates (CYP450

interaction) and reduces hematotoxicity in some models.

Kinase Inhibition: Derivatives (e.g., 4-chloro-6,8-dimethoxyquinoline) are intermediates for

c-Met inhibitors (like Cabozantinib analogs), where the methoxy groups optimize binding

pocket occupancy via hydrophobic interactions.[1]
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Coordination Chemistry
The N1 nitrogen and 8-OMe oxygen can act as a hemilabile bidentate ligand. This "N,O-

chelating" ability is exploited in:

Copper Catalysis: Stabilizing Cu(I) species during oxidative coupling reactions.

Sensing: Fluorescent detection of metal ions (Zn²⁺, Cd²⁺), where the fluorescence is

quenched or enhanced upon chelation.
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Figure 2: Structure-Activity Relationship (SAR) map highlighting reactive and functional sites.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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